Cas no 2138518-41-7 (5-bromo-1-(4-methylpentan-2-yl)-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(4-methylpentan-2-yl)-1H-1,2,4-triazol-3-amine
• CAS No: 2138518-41-7
• MF: C₈H₁₅BrN₄
• MW: 247.135500192642
• CID: 5879292
• PubChem ID: 165482496
• Update Time: 2025-05-19

5-bromo-1-(4-methylpentan-2-yl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(4-methylpentan-2-yl)-1H-1,2,4-triazol-3-amine
• EN300-1109254
• 2138518-41-7

• Inchi： 1S/C8H15BrN4/c1-5(2)4-6(3)13-7(9)11-8(10)12-13/h5-6H,4H2,1-3H3,(H2,10,12)
• InChI Key： YTXHYASTZHXFIZ-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1C(C)CC(C)C

Computed Properties

• Exact Mass: 246.04801g/mol
• Monoisotopic Mass: 246.04801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-bromo-1-(4-methylpentan-2-yl)-1H-1,2,4-triazol-3-amine

Exploring the Properties and Applications of 5-bromo-1-(4-methylpentan-2-yl)-1H-1,2,4-triazol-3-amine (CAS No. 2138518-41-7)

The compound 5-bromo-1-(4-methylpentan-2-yl)-1H-1,2,4-triazol-3-amine (CAS No. 2138518-41-7) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a brominated triazole core and a branched alkyl side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the prevalence of 1,2,4-triazole derivatives in drug discovery and crop protection.

In recent years, the demand for novel triazole compounds has surged due to their versatility in medicinal chemistry. The 5-bromo substitution on the triazole ring enhances the molecule's reactivity, enabling it to participate in cross-coupling reactions, a hot topic in modern synthetic chemistry. This property aligns with the growing interest in sustainable synthesis methods and green chemistry, as researchers seek efficient ways to functionalize heterocycles. The compound's 4-methylpentan-2-yl side chain also contributes to its lipophilicity, a critical factor in drug design for improved membrane permeability.

From an industrial perspective, CAS No. 2138518-41-7 has been explored for its potential in small-molecule drug development, particularly in targeting enzymes and receptors associated with metabolic disorders. Its structural similarity to known triazole-based inhibitors has prompted investigations into its kinase modulation capabilities—a trending area in oncology research. Additionally, the agrochemical sector has shown interest in its fungicidal properties, as triazole derivatives are widely used in crop protection against resistant pathogens.

The synthesis of 5-bromo-1-(4-methylpentan-2-yl)-1H-1,2,4-triazol-3-amine typically involves multi-step protocols, including bromination and N-alkylation reactions. Recent advancements in flow chemistry and catalysis have optimized its production, addressing common challenges like regioselectivity. These innovations resonate with the broader push for process intensification in fine chemical manufacturing, a key concern for cost-effective scaling.

Analytical characterization of this compound employs techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, which are frequently searched topics among chemists validating novel structures. Its stability under various pH conditions has also been studied, given the pharmaceutical industry's focus on oral bioavailability and formulation compatibility.

As the scientific community continues to explore structure-activity relationships (SAR) of triazole derivatives, CAS No. 2138518-41-7 serves as a valuable reference point. Its combination of a halogenated heterocycle and aliphatic moiety offers insights into molecular docking simulations—a technique gaining traction in computational drug design. Future research may focus on derivatization strategies to enhance its selectivity for specific biological targets.

In conclusion, 5-bromo-1-(4-methylpentan-2-yl)-1H-1,2,4-triazol-3-amine represents a compelling case study in the intersection of synthetic chemistry and applied life sciences. Its relevance to precision medicine and sustainable agriculture ensures continued interest, while its structural features align with cutting-edge methodologies in materials science and catalysis.